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Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive guide on the application, evaluation, and physicochemical properties

of propyl heptanoate for use in fragrance formulations.

Application Notes
Propyl heptanoate (CAS 7778-87-2) is a fatty acid ester recognized for its significant

contribution to the fruity and sweet dimensions of fragrance compositions.[1][2] As a synthetic

flavoring and fragrance agent, it provides formulators with a stable and versatile ingredient for

creating a wide range of scents.[3][4] Its characteristic odor profile makes it particularly

valuable in developing apple, pear, and grape-like accords.[3][5]

Olfactory Profile
Propyl heptanoate possesses a complex and potent fruity odor. Its scent is most frequently

described as a combination of sweet, ripe fruit notes with waxy undertones.[3][5] Key

descriptors include:

Primary Notes: Grape, Pear, Pineapple, Apple.[3][5]

Nuances: Sweet, waxy, with hints of strawberry, wine, and a slight green, grassy character.

[3][5]

Character: Some sources also describe an ethereal quality to its aroma.[1][6]
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At a concentration of 5 to 15 ppm, its taste characteristics are described as sweet, waxy, and

fruity with pineapple, pear, apple, and citrus notes, complemented by a subtle green, grassy

nuance.[3]

Role in Fragrance Compositions
Given its volatility and strong initial impression, propyl heptanoate primarily functions as a top

to middle note in a fragrance pyramid. Its role includes:

Providing Initial "Lift": It delivers an immediate fruity brightness that captures attention upon

application.

Enhancing Fruity Accords: It is a key building block for creating realistic and juicy fruit notes,

especially for apple and pear compositions.[7]

Adding Sweetness and Complexity: It can be used to sweeten floral bouquets and add a

sophisticated, wine-like nuance to various fragrance types.

Blending: It blends well with other esters, floral notes (e.g., jasmine, rose), and citrus

ingredients, acting as a harmonizing agent.

Recommended Usage Levels
Propyl heptanoate is a powerful ingredient. For optimal performance without overpowering a

composition, it is recommended for use at levels up to 8.0% in the final fragrance concentrate.

[8]

Physicochemical Properties
The following table summarizes the key quantitative data for propyl heptanoate, essential for

formulation, safety, and stability assessments.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O₂ [1][6][8]

Molecular Weight 172.26 g/mol [1][8][9]

Appearance Colorless Liquid [3][6][9]

CAS Number 7778-87-2 [1][8]

Density ~0.869 g/mL at 25°C [3][6][8]

Boiling Point 207-208 °C at 760 mm Hg [3][6][9]

Melting Point -63.5 °C to -64 °C [3][6][9]

Flash Point 76.67 °C (170 °F) TCC [1][3][8]

Vapor Pressure 0.233 mmHg at 25°C [6]

Refractive Index n20/D 1.417 [1][3][6]

Solubility

Insoluble in water; Soluble in

ethanol & most organic

solvents

[1][6][9]

Kovats Retention Index
1169 / 1174 / 1177 (Standard

non-polar column)
[9][10]

Experimental Protocols
The following protocols provide standardized methodologies for incorporating and evaluating

propyl heptanoate in fragrance formulations.

Protocol: Simple Fruity-Floral Fragrance Formulation
Objective: To create a model fragrance demonstrating the application of propyl heptanoate.

Materials & Equipment:

Propyl Heptanoate

Other fragrance ingredients (e.g., Linalool, Hedione®, Iso E Super®, Benzyl Acetate)
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Perfumer's Alcohol (e.g., Specially Denatured (SD) Alcohol 40-B)

Glass beakers (10 mL, 50 mL)

Digital scale (0.001g precision)

Disposable pipettes

Glass stirring rods

Amber glass bottles for storage

Methodology:

Prepare the Concentrate: On the digital scale, tare a clean 10 mL glass beaker. Carefully

weigh each ingredient directly into the beaker according to the formula below.

Hypothetical "Golden Pear" Formula:

Ingredient Parts (w/w) Role

Propyl Heptanoate 70 Top Note (Fruity)

Benzyl Acetate 150 Top Note (Floral)

Linalool 100 Middle Note (Floral)

Hedione® 300 Middle Note (Floral)

Iso E Super® 380 Base Note (Woody)

| Total | 1000 | Concentrate |

Blending: Gently stir the mixture with a clean glass rod until the solution is homogeneous.

Maturation (Aging): Transfer the concentrate to a sealed, airtight amber glass bottle. Allow

the concentrate to mature for a minimum of 48-72 hours at room temperature, away from

direct light. This allows the chemical reactions to settle and the scent to harmonize.
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Dilution: Prepare an Eau de Toilette (EDT) concentration. In a 50 mL beaker, combine 3g of

the fragrance concentrate with 17g of Perfumer's Alcohol. This creates a 15% fragrance

solution.

Final Maceration: Transfer the diluted fragrance to its final storage bottle and allow it to

macerate for 1-2 weeks before conducting detailed sensory evaluation.

Protocol: Fragrance Stability Testing
Objective: To assess the stability of the formulated fragrance under various environmental

stresses.[11][12]

Materials & Equipment:

Final diluted fragrance from Protocol 2.1

Multiple sealed, clear glass sample vials

Control sample stored in the dark at room temperature

Laboratory oven (calibrated)

UV light chamber or controlled light source

Refrigerator/Freezer

Methodology:

Sample Preparation: Fill and seal several glass vials with the fragrance. Retain one as the

control.

Accelerated (Heat) Stability:

Place one sample in an oven set to a constant temperature of 40-45°C.

Evaluate the sample against the control at set intervals (e.g., 24h, 1 week, 2 weeks, 1

month).

Observe for changes in color, clarity (precipitation), and odor profile.[11][13]
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Photostability:

Place one sample in a UV light chamber or expose it to another consistent light source.

[11][13]

Place a control vial wrapped in aluminum foil next to it to isolate light effects from

temperature effects.

Evaluate against the control at regular intervals, checking for color changes and scent

degradation (e.g., development of "off-notes").[14]

Freeze-Thaw Stability:

Subject a sample to repeated temperature cycles (e.g., 24 hours at -5°C to -10°C, followed

by 24 hours at room temperature).[11]

Repeat this cycle 3-5 times.

After the final thaw, check for insolubility, precipitation, or any change in physical

appearance.[11]

Protocol: Sensory Evaluation
Objective: To formally assess the olfactory profile and performance of the fragrance over time.

Materials & Equipment:

Final diluted and macerated fragrance

Professional perfume testing strips (mouillettes)

Odor-free evaluation area

Stopwatch or timer

Methodology:

Preparation: Dip the narrow end of a testing strip into the fragrance solution, approximately 1

cm deep. Remove and allow the excess to drip off. Do not smell immediately.[15]
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Top Note Evaluation (0-15 minutes):

After 30-60 seconds, wave the strip about 10-15 cm from the nose and inhale gently.

Record the initial impressions. Note the impact of the propyl heptanoate (e.g., "bright,

juicy pear," "sweet grape opening").

Middle/Heart Note Evaluation (15 minutes - 2 hours):

Smell the strip again at 15-minute intervals.

Record how the fragrance evolves as the top notes dissipate and the heart of the

fragrance emerges. Note how the fruity character of the propyl heptanoate now interacts

with the floral notes.

Base Note/Dry-Down Evaluation (2+ hours):

Continue to evaluate the strip periodically (e.g., at 2, 4, and 6 hours).

Record the final, lingering scent profile. Assess the longevity of the fragrance and the

character of the base notes.

Visualizations
Diagram: Olfactory Signal Transduction Pathway
The perception of an odorant like propyl heptanoate begins with a complex signaling cascade

within olfactory sensory neurons.[16][17] The binding of the odorant to a receptor triggers a

series of intracellular events, converting a chemical signal into an electrical signal that is sent to

the brain.[18][19]
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Caption: Olfactory signal cascade initiated by an odorant molecule.

Diagram: Experimental Workflow for Fragrance
Development
The process of creating and validating a new fragrance is systematic, moving from initial

concept through formulation, maturation, and rigorous testing to ensure a stable and

aesthetically pleasing final product.
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Development Phase

Evaluation Phase

1. Fragrance Concept
(e.g., 'Golden Pear')

2. Ingredient Selection
(incl. Propyl Heptanoate)

3. Formulation & Weighing
(Protocol 2.1)

4. Blending & Homogenization

5. Concentrate Maturation
(48-72 hours)

6. Dilution & Maceration
(e.g., 15% in Alcohol)

7. Sensory Evaluation
(Protocol 2.3)

8. Stability Testing
(Protocol 2.2)

Pass/Fail?

Final Product

Fail/Reformulate

Pass
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Caption: Workflow from fragrance concept to final product evaluation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1581445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581445#use-of-propyl-heptanoate-in-fragrance-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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